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Catechol Violet (C₁₉H₁₄O₇S): A Technical Guide
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For Immediate Release

This technical guide provides an in-depth overview of Catechol Violet (Pyrocatechol Violet), a
sulfonphthalein dye widely utilized in scientific research and drug development. This document

details its core physicochemical properties, provides comprehensive experimental protocols for

its application as a metallochromic and pH indicator, and outlines its utility in

spectrophotometric analysis and complexometric titrations.

Core Compound Properties
Catechol Violet, with the molecular formula C₁₉H₁₄O₇S, is a triphenylmethane dye recognized

for its versatile applications in analytical chemistry.[1] It is characterized by its ability to form

distinctly colored complexes with various metal ions and to exhibit pH-dependent color

changes, making it a valuable tool for quantitative analysis.

Physicochemical Data
The fundamental properties of Catechol Violet are summarized in the table below, providing a

quantitative basis for its application in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b085856?utm_src=pdf-interest
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://patents.google.com/patent/CN103387563A/en
https://www.benchchem.com/product/b085856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₉H₁₄O₇S [2][3][4]

Molar Mass 386.38 g/mol [2][3][4][5]

CAS Number 115-41-3

Appearance
Dark red-brown metallic or

crystalline powder

Melting Point 185 °C (decomposes) [4][6]

Solubility
Soluble in water, ethanol,

ethylene glycol
[6]

pKa 7.21 (predicted) [4]

pH-Dependent Colorimetric Profile
Catechol Violet functions as a pH indicator, displaying a spectrum of colors across a wide pH

range. This property is crucial for buffering solutions to the correct pH during experimental

procedures to ensure accurate and reproducible results.

pH Range Color

1.0 - 5.0 Yellow

6.0 - 7.0 Yellow to Purple

7.0 - 9.0 Purple

> 9.0 Reddish-Purple

Data compiled from multiple sources.

Experimental Protocols and Applications
Catechol Violet is a versatile reagent in analytical chemistry, primarily employed in

spectrophotometric analysis and as an indicator for complexometric titrations.
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Spectrophotometric Determination of Aluminum in
Water
This protocol details a method for quantifying acid-soluble aluminum in aqueous samples. The

procedure is based on the formation of a blue-colored complex between aluminum and

Catechol Violet, which is measured spectrophotometrically at 585 nm.[3] To mitigate

interference from iron, a common interfering ion, 1,10-phenanthroline is used as a chelating

agent.[3]

Reagents and Preparation:

Catechol Violet Solution (0.1% w/v): Dissolve 0.1 g of Catechol Violet in 100 mL of

deionized water. This solution is stable for several weeks.

1,10-Phenanthroline/Hydroxyammonium Chloride Reagent: Prepare as specified by

standard methods for water analysis to mask iron interference.

Buffer Solution (Hexamine): Prepare a suitable buffer to maintain the required pH for the

complex formation.

Standard Aluminum Solution (1000 mg/L): Use a certified standard for calibration. Prepare

working standards by serial dilution.

Experimental Procedure:

Sample Preparation: Acidify water samples upon collection to preserve the aluminum.

Calibration Curve: Prepare a series of aluminum standards (e.g., 0.05, 0.1, 0.2, 0.3 mg/L)

from the stock solution.

Color Development:

To a 50 mL volumetric flask, add 30 mL of the sample or standard.

Add the 1,10-phenanthroline/hydroxyammonium chloride reagent to complex any iron

present.
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Add the Catechol Violet solution.

Add the hexamine buffer solution to adjust the pH to the optimal range for Al-PV complex

formation.

Dilute to the 50 mL mark with deionized water and mix thoroughly.

Spectrophotometric Measurement: After allowing for color development (typically 10-15

minutes), measure the absorbance of the solution at 585 nm against a reagent blank.[3]

Quantification: Plot the absorbance of the standards versus their concentration to create a

calibration curve. Determine the aluminum concentration in the samples from this curve.
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Figure 1. Experimental workflow for the spectrophotometric determination of aluminum using
Catechol Violet.

Indicator for Complexometric EDTA Titration
Catechol Violet serves as an excellent indicator for the complexometric titration of various

metal ions with Ethylenediaminetetraacetic acid (EDTA). It is particularly useful in back-titration

procedures.
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General Protocol for Back-Titration:

Chelation: Add a known excess of a standard EDTA solution to the solution containing the

metal ion of interest.

pH Adjustment: Buffer the solution to a pH where the metal-EDTA complex is stable and the

indicator provides a distinct color change. For many titrations involving Catechol Violet, a
pH between 6 and 7 is optimal, offering a clear yellow-to-blue endpoint.[5][7]

Titration: Titrate the excess (unreacted) EDTA with a standard solution of a second metal ion,

such as Al³⁺, until the endpoint is reached.[5][7]

Endpoint Detection: The endpoint is signaled by a sharp color change. As the titrant (e.g.,

Al³⁺) complexes the last of the free EDTA, it then reacts with the indicator, causing the

solution to change from the color of the free indicator (yellow at pH 6-7) to the color of the

metal-indicator complex (blue).[5][7]

Preparation of Indicator Solution:

Catechol Violet Indicator (0.1% w/v): Dissolve 0.1 g of Catechol Violet powder in 100 mL of

deionized water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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